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Compound of Interest

Compound Name: TVB-3166

Cat. No.: B15577848

This document provides comprehensive guidance for researchers, scientists, and drug
development professionals on the proper and safe disposal of TVB-3166. Adherence to these
procedures is crucial for maintaining laboratory safety and ensuring environmental compliance.
TVB-3166, an inhibitor of fatty acid synthase (FASN), is not classified as a hazardous
substance according to the Globally Harmonized System (GHS). However, standard laboratory
precautions should always be observed during its handling and disposal.

Physicochemical Properties of TVB-3166

A summary of the key physical and chemical properties of TVB-3166 is presented below. This
information is essential for its correct handling and storage.
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Property Value

4-[1-[5-(4,5-dimethyl-1H-pyrazol-3-yl)-2,4-
dimethylbenzoyl]-3-azetidinyl]-benzonitrile[1]

Chemical Name

CAS Number 1533438-83-3[1][2]
Molecular Formula C24H24N40[1][2]
Molecular Weight 384.5 g/mol [1]
Appearance A solid[1]

Solubility DMSO: 5 mg/mi[1]
Purity 99.88%][3]

Store at -20°C for up to 1 year, or at -80°C for
Storage
up to 2 years.[4]

Mechanism of Action: FASN Inhibition

TVB-3166 functions as a potent and selective inhibitor of fatty acid synthase (FASN).[1][3][4]
This enzyme is critical in the de novo synthesis of palmitate, a saturated fatty acid. By inhibiting
FASN, TVB-3166 disrupts lipid metabolism, which can induce apoptosis in cancer cells that
overexpress this enzyme.[1][5]
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Caption: Simplified signaling pathway of TVB-3166 as a FASN inhibitor.

Step-by-Step Disposal Protocol for TVB-3166

While TVB-3166 is not classified as hazardous, it is imperative to follow these steps to ensure
safe disposal and minimize environmental impact. This protocol is designed for research
guantities of the compound.

Personal Protective Equipment (PPE)

Before beginning any disposal procedures, ensure you are wearing the appropriate personal
protective equipment.

* Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Always inspect gloves for
integrity before use and dispose of contaminated gloves in accordance with laboratory
procedures.[2]
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o Eye Protection: Safety glasses or goggles must be worn.[2]

o Lab Coat: A standard laboratory coat should be worn to protect from potential contamination.

Waste Collection
Proper segregation and collection of chemical waste are fundamental to safe disposal.

e Solid Waste:

o For unused or expired solid TVB-3166, carefully sweep the material and place it into a
designated, well-labeled, and securely sealed container for chemical waste.[2] Avoid
generating dust during this process.[2]

o Contaminated materials such as weigh boats, pipette tips, and empty vials should also be
collected in this container.

e Liquid Waste:

o Solutions of TVB-3166 (e.g., dissolved in DMSO) should be collected in a separate,
sealed, and clearly labeled container for liquid chemical waste.

o Do not mix with other incompatible waste streams.

Labeling and Storage of Waste

Accurate labeling and safe temporary storage of waste are critical for regulatory compliance
and the safety of all laboratory personnel.

o Labeling: Clearly label the waste container with "TVB-3166 Waste" and include the primary
solvent if it is a liquid waste.

o Storage: Store the sealed waste container in a designated, well-ventilated secondary
containment area, away from incompatible materials, until it is collected by your institution's
environmental health and safety (EHS) department.

Final Disposal
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The final disposal of the collected waste must be conducted through your institution's official
channels.

e EHS Collection: Contact your institution's EHS department to arrange for the pickup and
disposal of the TVB-3166 waste.

e Regulatory Compliance: Adhere to all local, state, and federal regulations regarding chemical
waste disposal.

Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of TVB-3166.
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Caption: Procedural workflow for the safe disposal of TVB-3166.

Accidental Release Measures

In the event of a spill, follow these procedures:

» Containment: For a solid spill, carefully pick up the material mechanically. For a liquid spill,
absorb it with an inert material.

e Cleaning: Clean the affected area thoroughly.
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o Disposal: Collect all cleanup materials in a sealed container and dispose of them as
chemical waste.

e Environmental Precautions: Do not allow the substance to enter sewers or surface and
ground water.

By adhering to these guidelines, you contribute to a safe and compliant laboratory
environment. Always consult your institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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